Cas no 1973455-06-9 (potassium 5-({(tert-butoxy)carbonylamino}methyl)thiophen-2-yltrifluoroboranuide)

• Product Name: potassium 5-({(tert-butoxy)carbonylamino}methyl)thiophen-2-yltrifluoroboranuide
• CAS No: 1973455-06-9
• MF: C₁₀H₁₄BF₃KNO₂S
• MW: 319.193172931671
• CID: 5673558
• PubChem ID: 165983132
• Update Time: 2025-08-04

potassium 5-({(tert-butoxy)carbonylamino}methyl)thiophen-2-yltrifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• 1973455-06-9
• EN300-26621946
• potassium [5-({[(tert-butoxy)carbonyl]amino}methyl)thiophen-2-yl]trifluoroboranuide
• potassium 5-({(tert-butoxy)carbonylamino}methyl)thiophen-2-yltrifluoroboranuide

• Inchi： 1S/C10H14BF3NO2S.K/c1-10(2,3)17-9(16)15-6-7-4-5-8(18-7)11(12,13)14;/h4-5H,6H2,1-3H3,(H,15,16);/q-1;+1
• InChI Key： WYDBUJBRYRLXAQ-UHFFFAOYSA-N
• SMILES： [K+].S1C([B-](F)(F)F)=CC=C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.0427460g/mol
• Monoisotopic Mass: 319.0427460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on potassium 5-({(tert-butoxy)carbonylamino}methyl)thiophen-2-yltrifluoroboranuide

Introduction to Potassium 5-({(tert-butoxy)carbonylamino}methyl)thiophen-2-yltrifluoroborinate (CAS No. 1973455-06-9)

Potassium 5-({(tert-butoxy)carbonylamino}methyl)thiophen-2-yltrifluoroborinate, with the CAS number 1973455-06-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of organoboron derivatives that are widely utilized in synthetic chemistry, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex molecular architectures.

The molecular structure of this compound features a thiophene ring substituted with a trifluoroboronic acid group and an amine functionality that is further protected by a tert-butoxycarbonyl (Boc) group. This unique arrangement makes it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the trifluoroboronic acid moiety enhances its reactivity in cross-coupling reactions, while the Boc protection ensures stability during synthetic manipulations, allowing for selective deprotection when desired.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds, such as thiophenes. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, antiviral, and anticancer agents. The specific derivative mentioned here, Potassium 5-({(tert-butoxy)carbonylamino}methyl)thiophen-2-yltrifluoroborinate, is being explored for its potential in modulating biological pathways relevant to these diseases.

One of the most compelling aspects of this compound is its role in facilitating the synthesis of complex drug candidates through transition-metal-catalyzed reactions. The trifluoroboronic acid group serves as an excellent coupling partner in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with remarkable efficiency and selectivity. This reaction is particularly valuable in medicinal chemistry, where it allows for the rapid assembly of intricate molecular frameworks.

Recent studies have highlighted the utility of this compound in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have been investigating its potential as a precursor for designing inhibitors of kinases and other enzymes that play critical roles in cancer progression. The ability to introduce diverse substituents at the thiophene ring through cross-coupling reactions provides chemists with a high degree of structural flexibility, allowing for the optimization of drug-like properties such as solubility, bioavailability, and target affinity.

The tert-butoxycarbonyl (Boc) protecting group on the amine functionality is another key feature that enhances the synthetic utility of this compound. Boc groups are well-known for their stability under a wide range of conditions while still being removable under mild acidic conditions. This allows for precise control over the synthetic sequence, enabling chemists to introduce other functional groups or modifications without affecting the protected amine.

Moreover, organoboron compounds have garnered attention due to their environmental friendliness and reduced toxicity compared to traditional organometallic reagents. The use of trifluoroboronic acids as coupling partners has been particularly advantageous, as they often exhibit lower toxicity profiles and can be more easily handled in laboratory settings. This aligns with the growing emphasis on green chemistry principles in pharmaceutical research.

In conclusion, Potassium 5-({(tert-butoxy)carbonylamino}methyl)thiophen-2-yltrifluoroborinate (CAS No. 1973455-06-9) represents a significant advancement in synthetic chemistry and pharmaceutical development. Its unique structural features make it an invaluable tool for constructing complex bioactive molecules through transition-metal-catalyzed reactions. As research continues to uncover new therapeutic applications for heterocyclic compounds, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.